Cas no 16156-90-4 (1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole)

1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole Properties

Names and Identifiers

• 1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole
• 1-(2-Iodoethyl)-2-methyl-5-nitroimidazole
• CS-0336968
• 1-(2-Iodoethyl)-2-methyl-5-nitro-1H-imidazole
• 1-(2-iodoethyl)-2-methyl-5-nitro-imidazole
• SCHEMBL11521436
• AKOS014116529
• UNII-4KF74X42GX
• BRN 0611687
• A810274
• Imidazole, 1-(2-iodoethyl)-2-methyl-5-nitro-
• DTXSID70167194
• A51045
• Iodometronidazole
• 16156-90-4
• 1H-Imidazole, 1-(2-iodoethyl)-2-methyl-5-nitro-
• FT-0708297
• AC-6397
• 4KF74X42GX
• DB-002345
• +Expand

• MDL： MFCD01721458
• InChIKey： ROXLQGHOPINWFU-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8IN3O2/c1-5-8-4-6(10(11)12)9(5)3-2-7/h4H,2-3H2,1H3
• SMILES： CC1=NC=C(N1CCI)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.96600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 280.96612
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 2.05790
• PSA: 63.64000
• Refractive Index: 1.689
• Boiling Point: 395.1°Cat760mmHg
• Flash Point: 192.8°C
• Density: 2.03

1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole Security Information

1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%